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Compound of Interest

Compound Name: 3-Pyridinepropanol

Cat. No.: B147451 Get Quote

Essential Safety and Handling Guide for 3-
Pyridinepropanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 3-
Pyridinepropanol (CAS No: 2859-67-8) in a laboratory setting. Adherence to these procedures

is critical for ensuring personal safety and environmental protection.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Pyridinepropanol is classified with specific hazards that necessitate the use of appropriate

personal protective equipment. The following table summarizes the GHS hazard classifications

and the recommended PPE to mitigate risks.
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Hazard Classification GHS Hazard Statement
Recommended Personal
Protective Equipment
(PPE)

Skin Irritation (Category 2)
H315: Causes skin irritation[1]

[2][3]

Gloves: Chemical-resistant

gloves (e.g., Nitrile, Neoprene).

[4]

Serious Eye Irritation

(Category 2)

H319: Causes serious eye

irritation[1][2][3]

Eye Protection: Safety glasses

with side shields or chemical

safety goggles.[1][5] A face

shield should be used when a

splash hazard is present.[5]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation

H335: May cause respiratory

irritation[1][2][3]

Respiratory Protection: Use in

a well-ventilated area or under

a chemical fume hood.[4][6] If

ventilation is inadequate, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

filter (e.g., type ABEK

(EN14387)).[7]

General Laboratory Attire Not applicable

Clothing: A lab coat or

chemical-resistant apron

should be worn.[5][6] Long

pants and closed-toe shoes

are mandatory.[5]

Operational Plan: Step-by-Step Handling Procedure
Following a structured workflow is crucial for minimizing exposure and preventing accidents.

1. Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1]
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Work in a well-ventilated area, preferably within a certified chemical fume hood.[4][6]

Before handling, inspect all PPE for integrity.

2. Handling the Chemical:

Don appropriate PPE as outlined in the table above.

Avoid direct contact with skin and eyes.[4]

Avoid inhalation of vapors, mists, or gases.[4]

Prevent the formation of dust and aerosols.[4]

Use non-sparking tools and explosion-proof equipment if there is a risk of ignition.[4]

3. In Case of Accidental Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. If eye irritation persists, seek medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation occurs, get

medical advice.[1] Remove and wash contaminated clothing before reuse.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.

Seek medical attention if symptoms occur.[1]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce

vomiting. Seek medical attention if symptoms occur.[1]

4. Spill Management:

Evacuate personnel from the spill area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[6]
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Collect the absorbed material and place it into a designated, sealed, and properly labeled

container for hazardous waste.[1][6]

Do not allow the chemical to enter drains or waterways.[4][6]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 3-Pyridinepropanol and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

Collect all waste containing 3-Pyridinepropanol, including contaminated consumables (e.g.,

gloves, absorbent materials), into a designated hazardous waste container.

Do not mix with incompatible materials.[6]

2. Container Labeling:

Use a chemically compatible, leak-proof container with a secure lid.

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name "3-Pyridinepropanol".[6] Do not use abbreviations.

If it is a mixture, list all constituents and their approximate percentages.

3. Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area.

Keep the container tightly closed.[1]

4. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.
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Under no circumstances should 3-Pyridinepropanol be disposed of down the drain or in

regular trash.[6]

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of 3-Pyridinepropanol

1. Preparation

2. Handling

3. Post-Handling

4. Waste Disposal

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Handle 3-Pyridinepropanol

Decontaminate Work Area

Remove and Dispose of Contaminated PPE

Collect Waste in Labeled Container

Store Waste Securely

Dispose via EHS/Contractor

Click to download full resolution via product page
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of 3-
Pyridinepropanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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